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Compound of Interest

Compound Name: Phenyl nitrate

Cat. No.: B8626914

A comprehensive technical guide on phenyl nitrate is challenging to compile due to the
compound's apparent instability and the limited availability of detailed experimental data. Much
of the readily accessible information is related to phenylmercuric nitrate, a distinct and highly
toxic organomercury compound, leading to frequent confusion. This document summarizes the
known information specifically about phenyl nitrate.

Phenyl Nitrate: Properties and Data
CAS Number: 2104-20-3

Molecular Formula: CeHsNO3

Molecular Weight: 139.11 g/mol

Summary of Physicochemical Data

Due to the challenges in isolating pure phenyl nitrate, extensive experimental data is not
available in the literature. The following table summarizes the basic molecular properties.

Property Value

CAS Number 2104-20-3
Molecular Formula CeHsNOs
Molecular Weight 139.11 g/mol
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Synthesis and Stability

The synthesis of phenyl nitrate has proven to be difficult, with reported attempts suggesting
the compound is highly prone to rearrangement.

Attempted Synthesis of Phenyl Nitrate

An attempt to synthesize phenyl nitrate was made via the reaction of phenyl chloroformate
with silver nitrate in acetonitrile. However, this reaction did not yield the expected phenyl
nitrate. Instead, the product isolated was o-nitrophenol.[1] This outcome suggests that phenyl
nitrate, if formed, rapidly undergoes an intramolecular rearrangement.[1]

Experimental Protocol: Attempted Synthesis

The following protocol is based on the attempted synthesis described in the literature[1]:

Reaction Setup: Phenyl chloroformate (10 g) is added dropwise to a solution of silver nitrate
(15 g) in 100 ml of dry acetonitrile.

o Reaction Execution: The mixture is shaken at room temperature for 3 hours.

o Workup: The resulting precipitate of silver chloride is removed by filtration. The filtrate,
containing the product, is concentrated under reduced pressure.

« |solation and Identification: The residue is distilled under vacuum. The resulting product was
identified as o-nitrophenol based on its melting point and infrared spectrum, which were
identical to an authentic sample.[1]

The logical workflow for this attempted synthesis is depicted below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8626914?utm_src=pdf-body
https://www.benchchem.com/product/b8626914?utm_src=pdf-body
https://www.benchchem.com/product/b8626914?utm_src=pdf-body
https://www.benchchem.com/product/b8626914?utm_src=pdf-body
https://www.benchchem.com/product/b8626914?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/jo01066a614
https://www.benchchem.com/product/b8626914?utm_src=pdf-body
https://www.benchchem.com/product/b8626914?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/jo01066a614
https://pubs.acs.org/doi/pdf/10.1021/jo01066a614
https://pubs.acs.org/doi/pdf/10.1021/jo01066a614
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8626914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Ghenyl Choroformate)—l Silver Nitrate I—(Acetontre (solvent))

(Reaction Mixture

Bhrs @ RT

Workup

Filtration

Distillation

Products

y
(Silver Chloride (precipitateD

Click to download full resolution via product page

Attempted synthesis of phenyl nitrate workflow.

Reactivity and Rearrangement
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The primary documented reactivity of phenyl nitrate is its propensity to rearrange to
nitrophenols. This is a common characteristic of aryl nitrate esters. The rearrangement is
believed to be an intramolecular process.[1]

The proposed pathway for the observed product in the attempted synthesis is the initial
formation of phenyl nitrate, followed by a rapid rearrangement.

Phenyl Chloroformate + Silver Nitrate

Reaction

Phenyl Nitrate (unstable intermediate)

Intramolecular Rearrangement

Click to download full resolution via product page

Proposed reaction and rearrangement pathway.

Spectroscopic Data

Due to the instability of phenyl nitrate, obtaining and reporting definitive spectroscopic data
(NMR, IR, Mass Spectrometry) for the pure compound has not been documented in readily
available literature. Any experimental investigation aiming to characterize phenyl nitrate would
need to employ advanced techniques for the detection and analysis of transient species.

Safety and Handling

Specific safety and handling information for phenyl nitrate is not available. However, given its
nature as an organic nitrate, it should be handled with extreme caution. Organic nitrates are
often thermally sensitive and can be explosive. Standard laboratory safety precautions,
including the use of personal protective equipment, should be followed.
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Conclusion

Phenyl nitrate is a compound of scientific interest primarily due to its instability and tendency
to undergo rearrangement. The lack of a stable, isolable product has limited the detailed study
of its chemical and physical properties. Researchers and drug development professionals
should be aware of the challenges in synthesizing this compound and the common confusion
with the toxic substance, phenylmercuric nitrate. Future studies on phenyl nitrate would likely
require sophisticated synthetic and analytical methods to handle and characterize this transient

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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